(4A'R,8'R,8a'S)-8'-(benzyloxy)-4',4a',8',8a'-tetrahydrospiro[cyclohexane-1,2'-pyrano[3,2-d][1,3]dioxine]
Description
The compound "(4A'R,8'R,8a'S)-8'-(benzyloxy)-4',4a',8',8a'-tetrahydrospiro[cyclohexane-1,2'-pyrano[3,2-d][1,3]dioxine]" features a spirocyclic architecture that combines a cyclohexane ring with a pyrano[3,2-d][1,3]dioxine moiety. The benzyloxy substituent at the 8'-position introduces steric bulk and enhances lipophilicity, which may influence solubility and bioactivity. This structural motif is common in carbohydrate-derived spiro compounds, often synthesized to explore stereochemical diversity or as intermediates in drug development .
Key structural attributes include:
- Spiro Junction: The cyclohexane and pyrano-dioxine rings share a single atom (spiro carbon), creating a rigid three-dimensional framework .
- Benzyloxy Group: This substituent is a protective group in synthetic chemistry, often used to stabilize reactive hydroxyl groups during multi-step syntheses .
- Stereochemistry: The specified stereoisomerism (4A'R,8'R,8a'S) is critical for molecular recognition in biological systems, as minor stereochemical variations can drastically alter binding affinities .
Properties
Molecular Formula |
C19H24O4 |
|---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(4aR,8R,8aS)-8-phenylmethoxyspiro[4,4a,8,8a-tetrahydropyrano[3,2-d][1,3]dioxine-2,1'-cyclohexane] |
InChI |
InChI=1S/C19H24O4/c1-3-7-15(8-4-1)13-21-16-9-12-20-17-14-22-19(23-18(16)17)10-5-2-6-11-19/h1,3-4,7-9,12,16-18H,2,5-6,10-11,13-14H2/t16-,17-,18+/m1/s1 |
InChI Key |
QRLANPQGSMDSKY-KURKYZTESA-N |
Isomeric SMILES |
C1CCC2(CC1)OC[C@@H]3[C@@H](O2)[C@@H](C=CO3)OCC4=CC=CC=C4 |
Canonical SMILES |
C1CCC2(CC1)OCC3C(O2)C(C=CO3)OCC4=CC=CC=C4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues
The following compounds share structural similarities with the target molecule, differing primarily in substituents, ring systems, or stereochemistry:
Key Observations :
- Spiro vs. Non-Spiro Systems: Spiro compounds (e.g., the target molecule and ) exhibit enhanced conformational rigidity compared to fused-ring analogues (e.g., ), which may improve binding specificity .
- Substituent Effects: The benzyloxy group in the target compound contrasts with the ethoxymethoxy group in , altering hydrophobicity.
- Synthetic Yields : Yields for spiro compounds vary widely (52–64%), influenced by steric hindrance and reaction conditions (e.g., salicylic acid as an additive in ) .
Computational Similarity Analysis
Using Tanimoto and Dice similarity indices (), the target compound shows moderate similarity (Tanimoto >0.6) to pyrano-dioxines (e.g., ) but low similarity (<0.3) to unrelated spiro systems (e.g., ). Clustering based on bioactivity profiles () suggests that structural analogues with shared pyrano-dioxine cores may target similar enzymes, such as glycosidases or oxidoreductases .
Q & A
Q. Divergent NMR chemical shifts in literature: Artifact or structural variation?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
